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Compound of Interest

Compound Name: 3-Bromobenzyl bromide

Cat. No.: B1265647 Get Quote

A Technical Guide to the Safe Handling of 3-
Bromobenzyl Bromide
Introduction: 3-Bromobenzyl bromide (CAS No. 823-78-9), also known as α,m-

Dibromotoluene, is a versatile brominated aromatic compound.[1][2] It serves as a key

intermediate and building block in organic synthesis, particularly in the development of

pharmaceuticals, agrochemicals, and specialty chemicals.[3] Its utility in research includes the

synthesis of anti-cancer and anti-inflammatory drugs, the creation of complex molecules for

exploring new chemical entities, and the modification of polymers in material science.[3]

However, its reactivity also renders it hazardous, classified as a corrosive substance that can

cause severe skin burns, eye damage, and respiratory irritation.[1][4] This guide provides a

comprehensive overview of its safety data and outlines detailed protocols for its safe handling,

storage, and emergency management, tailored for professionals in research and drug

development.

Hazard Identification and Classification
3-Bromobenzyl bromide is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] The primary danger is its corrosive nature.[1]

[4] The GHS classification highlights its potential to cause severe damage upon contact.
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Hazard

Classification
Category Signal Word Hazard Statement

Skin Corrosion /

Irritation
1B Danger

H314: Causes severe

skin burns and eye

damage[4][5]

Serious Eye Damage /

Eye Irritation
1 Danger

H314: Causes severe

skin burns and eye

damage[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

3 Danger

H335: May cause

respiratory irritation[1]

[6]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Bromobenzyl bromide is crucial for

its safe handling and for anticipating its behavior under various experimental conditions.
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Property Value

Molecular Formula C₇H₆Br₂[5][7][8]

Molecular Weight 249.93 g/mol [4][5][7]

Appearance
White to yellow adhering crystals or crystalline

powder[5][7]

Melting Point 37-42 °C (99-108 °F)[3][5][7]

Boiling Point 258.2 °C (496.8 °F) at 760 mmHg[7][8]

Flash Point > 110 °C (> 230 °F)[1][5]

Density 1.849 - 1.9 g/cm³[5][7][8]

Water Solubility Insoluble[5][7]

Vapor Pressure 0.0224 mmHg at 25 °C[7]

Synonyms

α,m-Dibromotoluene, 1-Bromo-3-

(bromomethyl)benzene, m-Bromobenzyl

bromide[1][2][5]

Experimental Protocols: Safe Handling and Storage
Strict adherence to safety protocols is mandatory when working with 3-Bromobenzyl bromide.

Engineering Controls and Personal Protective
Equipment (PPE)
Methodology:

Ventilation: All handling of 3-Bromobenzyl bromide, including weighing and transfers, must

be conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.

[1]

Eye and Face Protection: Wear chemical safety goggles and a full-face shield as described

by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][9]
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[1][9]

Ensure gloves are inspected before use and changed immediately if contaminated.

Respiratory Protection: If a fume hood is not available or if exposure limits may be exceeded,

use a NIOSH-approved respirator with appropriate cartridges for organic vapors and acid

gases.[9]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.

General Handling Protocol
Methodology:

Preparation: Before handling, review the Safety Data Sheet (SDS) thoroughly. Ensure all

necessary PPE is correctly worn.

Dispensing: Avoid the formation of dust during handling.[1][10] Use spark-proof tools for

transfers to prevent ignition sources.[11]

Contact Avoidance: Do not allow the chemical to come into contact with eyes, skin, or

clothing.[1] Do not breathe in dust or vapors.[1]

Hygiene: Wash hands and face thoroughly after handling the substance.[1] Do not eat, drink,

or smoke in the laboratory. Contaminated clothing should be removed immediately and

laundered before reuse.[5][10]

Storage Protocol
Methodology:

Container: Keep the container tightly closed to prevent moisture contact.[1][12]

Location: Store in a dry, cool, and well-ventilated area designated as a "Corrosives Area".[1]

[5] The substance should be stored locked up.[5]

Temperature: To maintain product quality, refrigeration is recommended (2-8°C).[5][7]
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Incompatibilities: Store separately from incompatible materials such as bases, alcohols,

amines, metals, and oxidizing agents.[1][9]

Workflow for Handling 3-Bromobenzyl Bromide

Preparation

Handling

Post-Handling

Critical Hazard Warning

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

Prepare Fume Hood
& Spill Kit

Weigh Compound
in Fume Hood

Perform Reaction
in Fume Hood

Dispose of Waste
in Hazardous Waste Container

Clean Work Area
& Equipment

Doff & Dispose PPE

Store Chemical Securely
(2-8°C, Corrosives Area)

CORROSIVE!
Causes Severe Burns
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A logical workflow for the safe handling of 3-Bromobenzyl bromide.

Emergency and First-Aid Protocols
Immediate and appropriate first aid is critical in the event of exposure. Medical attention is

required in all cases of exposure.[1]

General Advice: Show the Safety Data Sheet to the attending medical professional.[1]

Inhalation:

Protocol: Immediately move the victim to fresh air.[1] If the victim is not breathing, provide

artificial respiration, avoiding mouth-to-mouth resuscitation if the substance was inhaled.

[1][10] If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

Skin Contact:

Protocol: Immediately flush the affected area with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes.[1] Wash the area with soap

and water.[1] Seek immediate medical attention.[1]

Eye Contact:

Protocol: Immediately flush eyes with plenty of water for at least 15 minutes, making sure

to rinse under the eyelids.[1] If present and easy to do, remove contact lenses.[5][10]

Keep the eye wide open while rinsing.[1] Seek immediate medical attention from an

ophthalmologist.[1]

Ingestion:

Protocol: Do NOT induce vomiting.[1][5][12] If the person is conscious, rinse their mouth

with water and have them drink plenty of water.[1][10] Never give anything by mouth to an

unconscious person.[1][10] Seek immediate medical attention.[1]

Accidental Release and Fire-Fighting Protocols
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Accidental Release Measures
Methodology:

Personal Precautions: Evacuate all non-essential personnel from the area.[1][10] Wear the

full personal protective equipment as described in Section 3.1. Ensure adequate ventilation.

Avoid breathing dust and prevent contact with skin and eyes.[1][10]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

groundwater systems.[1][10]

Containment and Cleanup: For a solid spill, carefully sweep up the material and shovel it into

a suitable, labeled container for disposal.[1] Avoid actions that generate dust.[1][10] If the

material has melted, absorb the spill with an inert material such as sand, earth, or vermiculite

before placing it in a disposal container.[11]

Fire-Fighting Measures
Methodology:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[1][12]

Specific Hazards from Combustion: Thermal decomposition can produce hazardous and

irritating gases, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

bromide (HBr).[1][12]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[1][12]
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Key Sections of a Safety Data Sheet (SDS)

Identification & Properties

Response & Handling

Regulatory & Disposal

1. Identification 2. Hazard(s) Identification 3. Composition

4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release 7. Handling & Storage 8. Exposure Controls/PPE

9. Physical & Chemical
Properties

10. Stability & Reactivity

11. Toxicological Info

12. Ecological Info

13. Disposal 14. Transport Info 15. Regulatory Info 16. Other Information

Click to download full resolution via product page

A diagram illustrating the core sections of a Safety Data Sheet.

Disposal Considerations
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Protocol:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[1]

Disposal Method: Disposal must be conducted at an approved waste disposal facility.[5][10]

Do not empty into drains.[1]

Regulatory Compliance: Chemical waste generators must consult federal, state, and local

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromobenzyl bromide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265647#3-bromobenzyl-bromide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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